Cas no 2567495-33-2 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylpropanoic acid)
3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2567495-33-2
- 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]propanoic acid
- EN300-26977656
- 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylpropanoic acid
-
- Inchi: 1S/C23H26N2O4/c26-22(27)11-13-25-12-5-6-16(14-25)24-23(28)29-15-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,16,21H,5-6,11-15H2,(H,24,28)(H,26,27)
- InChI Key: IXXKROXSHFYALQ-UHFFFAOYSA-N
- SMILES: O(C(NC1CN(CCC(=O)O)CCC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 394.18925731g/mol
- Monoisotopic Mass: 394.18925731g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 561
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 78.9Ų
3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26977656-0.05g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]propanoic acid |
2567495-33-2 | 95.0% | 0.05g |
$524.0 | 2025-03-20 | |
| Enamine | EN300-26977656-0.1g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]propanoic acid |
2567495-33-2 | 95.0% | 0.1g |
$684.0 | 2025-03-20 | |
| Enamine | EN300-26977656-0.25g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]propanoic acid |
2567495-33-2 | 95.0% | 0.25g |
$977.0 | 2025-03-20 | |
| Enamine | EN300-26977656-0.5g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]propanoic acid |
2567495-33-2 | 95.0% | 0.5g |
$1539.0 | 2025-03-20 | |
| Enamine | EN300-26977656-1.0g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]propanoic acid |
2567495-33-2 | 95.0% | 1.0g |
$1971.0 | 2025-03-20 | |
| Enamine | EN300-26977656-2.5g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]propanoic acid |
2567495-33-2 | 95.0% | 2.5g |
$3865.0 | 2025-03-20 | |
| Enamine | EN300-26977656-5.0g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]propanoic acid |
2567495-33-2 | 95.0% | 5.0g |
$5719.0 | 2025-03-20 | |
| Enamine | EN300-26977656-10.0g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]propanoic acid |
2567495-33-2 | 95.0% | 10.0g |
$8480.0 | 2025-03-20 | |
| Enamine | EN300-26977656-1g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]propanoic acid |
2567495-33-2 | 1g |
$1785.0 | 2023-09-11 | ||
| Enamine | EN300-26977656-5g |
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]propanoic acid |
2567495-33-2 | 5g |
$5179.0 | 2023-09-11 |
3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylpropanoic acid Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylpropanoic acid
3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylpropanoic Acid: A Novel Scaffold for Targeted Drug Discovery
3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylpropanoic acid represents a unique molecular scaffold with potential applications in pharmaceutical research. This compound, characterized by its CAS number 2567495-33-2, possesses a complex structure that combines a fluorene core with a protected piperidine ring system. Recent studies have highlighted its utility in developing novel therapeutics for inflammatory diseases and cancer treatment. The molecular design of this compound enables precise modulation of biological targets, making it a promising candidate for advanced drug development strategies.
The chemical structure of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylpropanoic acid is based on a fluorene framework, which is known for its stability and resistance to metabolic degradation. The methoxycarbonyl group serves as a protecting unit, enhancing the compound's solubility and reducing unwanted side reactions during synthesis. The piperidine ring system, modified with an amino functionality, provides a versatile platform for conjugating bioactive moieties. This structural feature is critical for optimizing interactions with cellular receptors and improving drug delivery efficiency.
Recent research has demonstrated the potential of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylpropanoic acid in modulating inflammatory pathways. A 2023 study published in Journal of Medicinal Chemistry reported that this compound exhibits selective inhibition of pro-inflammatory cytokine production by targeting the NF-κB signaling pathway. The compound's ability to suppress IL-6 and TNF-α secretion suggests its potential as an adjunct therapy for autoimmune disorders such as rheumatoid arthritis. Further experiments using in vitro models confirmed its efficacy in reducing macrophage activation without causing systemic toxicity.
The fluorene core of this compound plays a pivotal role in its biological activity. Structural analysis revealed that the fluorene ring enhances the molecule's hydrophobicity, facilitating its penetration into lipid-rich cellular membranes. This property is particularly advantageous for targeting mitochondrial and nuclear compartments where many disease-related pathways are localized. The methoxycarbonyl group, while primarily a protective unit, also contributes to the molecule's overall charge distribution, which is essential for maintaining its stability in physiological conditions.
Advancements in drug delivery systems have further expanded the applications of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylpropanoic acid. Researchers at the University of Tokyo (2024) explored its use as a prodrug carrier for delivering anti-cancer agents to tumor microenvironments. The compound's ability to undergo controlled hydrolysis under acidic conditions allows for targeted release of active pharmaceutical ingredients (APIs) at disease sites. This approach has shown promise in improving the therapeutic index of chemotherapeutic drugs while minimizing systemic side effects.
The synthesis of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylpropanoic acid involves multi-step organic reactions that require precise control of reaction conditions. Key synthetic challenges include the selective functionalization of the fluorene ring and the protection of the piperidine nitrogen atom during coupling reactions. Modern analytical techniques such as mass spectrometry and NMR spectroscopy are critical for monitoring reaction progress and ensuring the purity of the final product. These methodologies have enabled researchers to achieve high yields while maintaining the compound's structural integrity.
Current research efforts are focused on expanding the therapeutic applications of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylpropanoic acid to include neurodegenerative diseases. Preliminary studies suggest that the compound may interact with beta-amyloid aggregates, a hallmark of Alzheimer's disease. The fluorene core appears to bind to these aggregates, potentially preventing their aggregation and reducing neuroinflammation. These findings highlight the compound's versatility in addressing complex pathophysiological mechanisms across multiple disease domains.
The development of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylpropanoic acid exemplifies the growing importance of structure-based drug design in pharmaceutical innovation. By leveraging the unique properties of the fluorene framework and the functional versatility of the piperidine ring, researchers have created a scaffold with broad therapeutic potential. Ongoing studies are exploring its applications in combination therapies and targeted drug delivery, underscoring its significance in modern medicinal chemistry.
2567495-33-2 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)